![molecular formula C13H15NO B2512729 N-(but-3-yn-1-yl)-2-(m-tolyl)acetamide CAS No. 1351644-33-1](/img/structure/B2512729.png)
N-(but-3-yn-1-yl)-2-(m-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(but-3-yn-1-yl)-2-(m-tolyl)acetamide, also known as BTA, is a compound that has been widely studied for its potential applications in various fields of scientific research.
Scientific Research Applications
Biological Activities and Molecular Docking
A study by Gull et al. (2016) synthesized a series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides to evaluate their biological activities, including antioxidant, antibacterial, and urease inhibition. These compounds displayed significant activity for urease inhibition, with N-(6-(p-tolyl)benzo[d]thiazol-2-yl)acetamide being the most active. Molecular docking studies revealed that these acetamide derivatives bind to the non-metallic active site of the urease enzyme, indicating their potential in biochemical applications.
Hydroformylation in Synthesis
Dekeukeleire et al. (2010) explored the synthesis of biologically relevant functionalized N-[4-(2-oxoazetidin-1-yl)-but-1-enyl]acetamides. This research, detailed in Rhodium-catalysed hydroformylation of N-(2-propenyl)-β-lactams as a key step in the synthesis, involved a two-step approach, starting from N-(2-propenyl)-β-lactams, and could be significant for developing new pharmacologically active compounds.
Synthesis and Structure Analysis
The study by Yang Chao (2008) involved synthesizing N-((2-oxo-3-substituted-oxazolidin-5-yl)methyl)acetamide using a new method. This synthesis and the structural analysis contribute to understanding the chemical properties and potential applications of acetamide derivatives in medicinal chemistry.
X-ray Crystallography
The work of Sethusankar et al. (2001) presented the single-crystal X-ray diffraction study of a related compound, providing insights into the molecular structure that are critical for understanding the interaction of these compounds with biological targets.
Hydrogen Bonding Patterns
The paper by López et al. (2010) described the hydrogen-bonding patterns in three substituted N-benzyl-N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)acetamides. This research is essential for understanding the molecular interactions and stability of acetamide derivatives, which could influence their pharmacological properties.
Photovoltaic Efficiency Modeling
Mary et al. (2020) conducted a study on benzothiazolinone acetamide analogs, examining their potential use as photosensitizers in dye-sensitized solar cells. This research opens avenues for the application of acetamide derivatives in renewable energy technology.
properties
IUPAC Name |
N-but-3-ynyl-2-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO/c1-3-4-8-14-13(15)10-12-7-5-6-11(2)9-12/h1,5-7,9H,4,8,10H2,2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIFYTSAPXQWUJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)NCCC#C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(but-3-yn-1-yl)-2-(m-tolyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.